(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-7-yl)boronic acid pinacol ester

• IUPAC Name: 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C14H18BNO3S/c1-13(2)14(3,4)19-15(18-13)9-5-6-10-11(7-9)20-8-12(17)16-10/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key: HCLHYFLVWZEPJV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)NC(=O)CS3
• Molecular Formula: C14H18BNO3S
• DSSTOX Substance ID: DTXSID601139678
• Molecular Weight: 291.2 g/mol
• CAS RN: 2304634-93-1

Description

This compound belongs to the class of organic compounds known as benzothiazines. These are organic compounds containing a benzene fused to a thiazine ring (a six-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom).

Synthesis Analysis

The synthesis of this compound involves a series of steps. The crude product is purified by flash column chromatography method over silica gel using Hexane/ethyl acetate as an eluent.

Molecular Structure Analysis

The molecular structure of this compound is characterized by spectroscopic techniques such as FTIR, H 1 NMR, C 13 NMR and Mass. The Inchi Code for this compound is 1S/C14H18BNO3S/c1-13 (2)14 (3,4)19-15 (18-13)9-5-6-10-11 (7-9)20-8-12 (17)16-10/h5-7H,8H2,1-4H3, (H,16,17).

Physical And Chemical Properties Analysis

This compound is a yellowish solid. It has a melting point of 160–162°C. The yield of this compound is 90%.

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit the bromodomain and extra-terminal proteins (bets), particularly brd4 . These proteins play crucial roles in various biological processes, including cancer, inflammation, obesity, cardiovascular disease, and neurological disorders .

Mode of Action

Compounds with similar structures have been reported to inhibit the bet proteins by binding to their bromodomains . These bromodomains form deep hydrophobic pockets that recognize acetylated lysine residues . The compound’s interaction with these targets could lead to significant changes in cellular processes.

Biochemical Pathways

Inhibition of bet proteins, particularly brd4, has been associated with downregulation of c-myc, a protein involved in cell cycle regulation and growth . This suggests that the compound may affect pathways related to cell proliferation and growth.

Result of Action

Inhibition of bet proteins has been associated with anti-proliferative effects in various cell lines . This suggests that the compound may have potential therapeutic effects in conditions characterized by abnormal cell proliferation, such as cancer.

Biochemical Analysis

Biochemical Properties

(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-7-yl)boronic acid pinacol ester plays a significant role in biochemical reactions, particularly in the inhibition of specific enzymes. Studies have shown that this compound exhibits excellent inhibitory activity against alpha amylase, an enzyme responsible for the breakdown of starch into sugars The interaction between this compound and alpha amylase involves binding to the active site of the enzyme, thereby preventing its catalytic activity

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to the active sites of target enzymes, such as alpha amylase, leading to their inhibition . The inhibition of these enzymes results in the disruption of metabolic processes and cellular functions. Additionally, this compound can modulate gene expression by interacting with transcription factors or other regulatory proteins, thereby influencing the transcriptional activity of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to certain environmental factors, such as light and temperature fluctuations, can lead to its degradation, resulting in reduced efficacy and altered cellular responses.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower dosages, this compound exhibits beneficial effects, such as enzyme inhibition and modulation of cellular processes. At higher dosages, toxic or adverse effects may be observed. For instance, high doses of this compound can lead to cellular toxicity, resulting in cell death or impaired cellular function . Therefore, it is crucial to determine the optimal dosage range to maximize its therapeutic potential while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with specific enzymes and cofactors. This compound can affect metabolic flux by inhibiting key enzymes involved in metabolic processes, such as alpha amylase . The inhibition of these enzymes can lead to altered metabolite levels and disrupted metabolic pathways, ultimately affecting cellular metabolism and function.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can interact with membrane transporters, facilitating its uptake into cells and subsequent distribution to various cellular compartments . Additionally, binding proteins can influence the localization and accumulation of this compound within specific tissues, thereby affecting its overall bioavailability and efficacy.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, this compound may be localized to the nucleus, where it can interact with transcription factors and modulate gene expression . Alternatively, it may be directed to the cytoplasm or other organelles, where it can exert its effects on cellular processes and metabolic pathways.